Cas no 126541-81-9 (Methyl 3-nitro-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-nitro-4-(trifluoromethyl)benzoate
• CAS No: 126541-81-9
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• MDL: MFCD09264510
• CID: 136271
• PubChem ID: 26343956
• Update Time: 2025-04-19

Methyl 3-nitro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-nitro-4-(trifluoromethyl)benzoate
• Benzoic acid,3-nitro-4-(trifluoromethyl)-, methyl ester
• Methyl 3-nitro-4-trifluoromethylbenzoate
• 3-Nitro-4-trifluoromethylbenzoic acid methyl ester
• FT-0650573
• Benzoic acid, 3-nitro-4-(trifluoromethyl)-, methyl ester
• DKARPFALPFVMPB-UHFFFAOYSA-N
• CL8574
• A889406
• TRIFLUOPERAZINEDIMALEATE
• SCHEMBL13529954
• J-522202
• MFCD09264510
• 126541-81-9
• CS-0044916
• AS-46051
• AKOS015911880
• Methyl3-nitro-4-(trifluoromethyl)benzoate
• methyl 3-nitro-4-trifluoromethyl-benzoate
• SY024506
• METHYL 4-TRIFLUOROMETHYL-3-NITROBENZOATE
• 3-Nitro-4-trifluoromethyl-benzoic acid methyl ester
• AM84184
• methyl 3-nitro-4-trifluoromethyl benzoate
• DTXSID60649954
• DB-007672

• MDL： MFCD09264510
• Inchi： 1S/C9H6F3NO4/c1-17-8(14)5-2-3-6(9(10,11)12)7(4-5)13(15)16/h2-4H,1H3
• InChI Key： DKARPFALPFVMPB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.02500
• Monoisotopic Mass: 249.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.442
• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.485
• PSA: 72.12000
• LogP: 2.92340